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Get Quote

Tilbroquinol Product and Hazard Summary

The table below summarizes key product identification and hazard information from a manufacturer's Safety

Data Sheet (SDS) [1].

Property Specification / Classification

Product Name Tilbroquinol [1]

Catalog Number DC32061 [1]

Chemical Formula C₁₀H₈BrNO [1]

Molecular Weight 238.084 g/mol [1]

Physical Form Solid [1]

Recommended Storage -20°C (powder) or -80°C (in solvent) [1]

GHS Hazard Codes H302, H410 [1]

Hazard Statements Harmful if swallowed. Very toxic to aquatic life with long-lasting effects. [1]
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Safety Handling and Protocol

Tilbroquinol is classified as an Acute Toxicity (Category 4) substance orally and as an Acute Aquatic

Toxicity (Category 1) agent [1]. The following workflow outlines the essential safety procedures for

handling this compound.
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Start: Handle Tilbroquinol

Personal Protective Equipment (PPE):
• Safety goggles with side-shields

• Protective gloves
• Impervious clothing
• Suitable respirator

Engineering Controls:
• Use appropriate exhaust ventilation

• Ensure accessible safety shower
and eye wash station

Safe Handling Practices:
• Avoid inhalation, eye, and skin contact

• Avoid dust and aerosol formation
• Do not eat, drink, or smoke

Environmental Precautions:
• Avoid release to environment

• Keep away from drains/water courses
• Collect spillage for proper disposal

Storage Conditions:
• Keep container tightly sealed

• Store in cool, well-ventilated area
• Store at -20°C (powder)

• Away from direct sunlight/ignition

End: Safe Research Use
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Click to download full resolution via product page

First Aid Measures [1]:

Eye Contact: Flush immediately with large amounts of water for several minutes while holding

eyelids open. Seek immediate medical attention.
Skin Contact: Rinse skin thoroughly with water. Remove contaminated clothing and shoes. Call a

physician.
Inhalation: Relocate to fresh air. If breathing is difficult, administer oxygen or give artificial respiration.

Ingestion: Wash out mouth with water. Do NOT induce vomiting. Call a physician or poison center
immediately.

Research Context and Potential Applications

While specific experimental data for Tilbroquinol is scarce in the search results, its chemical class offers

insights into potential research applications.

Chemical Background: Tilbroquinol is an 8-hydroxyquinoline derivative [2], a class of
compounds known for their bioactive properties, including antimicrobial and antiparasitic effects [3].

The 8-hydroxyquinoline structure is a well-known chelating agent, and its pharmacological effects are
often associated with this metal-binding capability [3].

Drug Metabolism Studies: Recent scientific literature highlights the challenge of predicting the
metabolism of drugs containing azaheteroaromatics (like 8-hydroxyquinolines) by the enzyme

Aldehyde Oxidase (AO) [2]. Tilbroquinol is mentioned in the context of developing synthetic
methods to access and study such AO metabolites, which is a critical area in modern drug

development to avoid late-stage failures [2].

Recommendations for Further Research

The information available is insufficient to create detailed application notes and protocols. To proceed with

your research, I suggest you:

Contact Suppliers Directly: Reach out to chemical suppliers like DC Chemicals (the source of the

SDS) to inquire about available analytical data (e.g., HPLC, NMR certificates) and any proprietary
application notes.

Search Scientific Literature: Perform a targeted search in scientific databases (e.g., SciFinder,
Reaxys, PubMed) for peer-reviewed journal articles on Tilbroquinol. This is the most likely source for
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detailed biological assays, mechanistic studies, and synthetic protocols.

Explore Analogues: Investigate the extensive research on other 8-hydroxyquinoline derivatives (e.g.,
Clioquinol, Nitroxoline) [3]. Their established protocols for antimicrobial testing, chelation studies, or

cytotoxicity assays can serve as an excellent starting point for developing your own methods with
Tilbroquinol.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
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Phone: (512) 262-9938
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